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Compound of Interest

Compound Name: L-Alanine-d4

Cat. No.: B136944

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for L-Alanine-d4 (deuterated L-Alanine). Understanding the chemical
stability of this isotopically labeled amino acid is critical for its effective use in research and
development, particularly in metabolic studies, proteomics, and as an internal standard in
analytical methods. This document summarizes key stability data, outlines potential
degradation pathways, and provides exemplary experimental protocols for stability
assessment.

Chemical and Physical Properties

L-Alanine-d4 is a stable, non-radioactive isotopic form of the non-essential amino acid L-
Alanine. The deuterium labeling provides a distinct mass shift, making it an invaluable tool for
mass spectrometry-based applications.
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Property

Value

Chemical Name

(S)-2-Amino-3,3,3-trideuteriopropanoic acid-2-d

L-Alanine-2,3,3,3-d4, (S)-2-Aminopropanoic

Synonyms acid-da

CAS Number 18806-29-6

Molecular Formula CsHsDaNO2

Molecular Weight 93.12 g/mol

Appearance White to off-white crystalline solid

Melting Point Approximately 314.5 °C (decomposes)[1]
Solubility Soluble in water. Insoluble in most organic

solvents.

Isotopic Enrichment

Typically =298 atom % D

Recommended Storage and Stability

Proper storage is crucial to maintain the chemical and isotopic integrity of L-Alanine-d4.

Solid-State Storage and Stability

For long-term storage, L-Alanine-d4 in its solid, crystalline form is generally stable. The

following conditions are recommended:
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Condition Recommendation Rationale
Store at room temperature (20- )
_ Prevents potential thermal
25°C).[2][3][4] Some suppliers )
Temperature ) degradation over extended
recommend -20°C for optimal i
N periods.
long-term stability.[5]
Although generally stable,
prolonged exposure to UV or
) ) high-intensity light can
Light Protect from light. ) T
potentially initiate
photochemical degradation
reactions.
L-Alanine is hygroscopic and
] ] ) can absorb moisture, which
. Store in a dry environment in a _
Moisture ] ] may lead to clumping and
tightly sealed container. ] )
potentially hydrolysis under
certain conditions.
Standard atmosphere is o
o ] Minimizes exposure to
generally sufficient. For highly ) )
N o atmospheric moisture and
sensitive applications, storage _ _
Atmosphere oxygen, which could contribute

under an inert gas (e.g., argon
or nitrogen) can be

considered.

to oxidative degradation over

very long periods.

Under these recommended conditions, L-Alanine-d4 is expected to be stable for several

years. However, it is good practice to re-analyze the purity of the compound if it has been in

storage for more than three years.

Solution Storage and Stability

L-Alanine-d4 is less stable in solution compared to its solid state. The stability in solution is

influenced by factors such as the solvent, pH, temperature, and exposure to light.
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Condition Recommendation Rationale
The presence of impurities,
Use high-purity water or especially metal ions, can
Solvent ] )
appropriate buffers. catalyze degradation
reactions.
The stability of amino acids is
pH-dependent. At extreme pH
values, degradation pathways
such as racemization and
For short-term storage, a _
_ o _ hydrolysis can be accelerated.
pH slightly acidic to neutral pH is i S
L-Alanine exists in different
generally preferred. o )
ionic forms depending on the
pH (cationic at low pH,
zwitterionic at neutral pH, and
anionic at high pH).
) Lower temperatures slow down
Store solutions at 2-8°C for )
the rate of chemical
short-term use (up to a few ]
degradation. Repeated
days). For longer-term storage, ) ]
Temperature ) freezing and thawing can lead
aliquot and freeze at -20°C or ]
] to degradation of the
-80°C. Avoid repeated freeze-
compound and should be
thaw cycles. )
avoided.
This minimizes the risk of
) Prepare solutions fresh degradation and ensures the
Preparation

whenever possible.

accuracy of experimental

results.

Potential Degradation Pathways

While L-Alanine-d4 is a stable compound, it can degrade under specific stress conditions. The
primary degradation pathways are expected to be similar to those of non-deuterated L-Alanine.
The substitution of hydrogen with deuterium results in a stronger carbon-deuterium (C-D) bond
compared to a carbon-hydrogen (C-H) bond, a phenomenon known as the Kinetic Isotope
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Effect (KIE). This can lead to a slower rate of degradation for deuterated compounds where C-

H bond cleavage is the rate-determining step.

Thermal Degradation

Thermal decomposition of L-Alanine occurs at high temperatures, with significant degradation
observed around 310°C. The primary gaseous product of thermal decomposition is carbon

dioxide.

L-Alanine-d4

High Temperature
(~310°C)

Degradation Products
(e.g., CO2)

Click to download full resolution via product page

Thermal Degradation of L-Alanine-d4.

Photodegradation

Exposure to light, particularly in the presence of a photosensitizer, can lead to the degradation
of amino acids. For instance, in the presence of TiOz as a photocatalyst, L-Alanine can

decompose into various intermediates.
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Photodegradation Pathway
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Potential Photodegradation Pathway of L-Alanine-d4.

Oxidative Degradation

Amino acids can undergo oxidative deamination, a process that converts the amino group into
a keto group and releases ammonia. This can be a significant degradation pathway in
biological systems and can also occur chemically under oxidative stress (e.g., in the presence
of strong oxidizing agents or reactive oxygen species).
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Oxidative Deamination
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Oxidative Deamination of L-Alanine-d4.

Experimental Protocols for Stability Assessment

To ensure the integrity of L-Alanine-d4 for a specific application, it may be necessary to
perform stability studies. The following are exemplary protocols for forced degradation studies

and for assessing long-term stability.

Forced Degradation Study Protocol

This study is designed to identify potential degradation products and degradation pathways
under stress conditions.

o Preparation of Stock Solution: Prepare a stock solution of L-Alanine-d4 in high-purity water
at a known concentration (e.g., 1 mg/mL).

e Stress Conditions:

o Acid Hydrolysis: Mix the stock solution with an equal volume of 1 N HCI. Incubate at 60°C
for a specified period (e.g., 2, 4, 8, 24 hours).

o Base Hydrolysis: Mix the stock solution with an equal volume of 1 N NaOH. Incubate at
60°C for a specified period.
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o Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen
peroxide. Keep at room temperature for a specified period.

o Thermal Degradation: Heat the stock solution at 80°C for a specified period.

o Photolytic Degradation: Expose the stock solution to a light source according to ICH Q1B
guidelines.

o Sample Analysis: At each time point, withdraw an aliquot of the stressed solution, neutralize
if necessary, and dilute to a suitable concentration for analysis.

o Analytical Method: Analyze the samples using a stability-indicating analytical method, such
as High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (LC-
MS). The method should be able to separate the parent L-Alanine-d4 from any degradation
products.

o Data Evaluation: Compare the chromatograms of the stressed samples to that of an
unstressed control to identify and quantify any degradation products.
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Workflow for Forced Degradation Studly.

Long-Term Stability Study Protocol

This study is designed to determine the shelf-life of L-Alanine-d4 under recommended storage

conditions.

o Sample Preparation: Place accurately weighed samples of solid L-Alanine-d4 into multiple
vials. Prepare solutions of L-Alanine-d4 in the desired solvent and store in appropriate

containers.

o Storage Conditions: Store the samples under the recommended long-term storage
conditions (e.g., room temperature, protected from light and moisture for solid; -20°C for

solutions).
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e Time Points: Establish a schedule for testing, for example, at 0, 3, 6, 9, 12, 24, and 36
months.

e Analysis: At each time point, analyze the samples for purity and the presence of any
degradation products using a validated stability-indicating analytical method. Key parameters
to assess are:

[¢]

Appearance

[e]

Purity (e.g., by HPLC or GC)

o

Isotopic enrichment (by MS)

[¢]

Water content (for solid samples)

o Data Evaluation: Evaluate the data to determine if any significant changes in the quality of
the L-Alanine-d4 have occurred over time.

Conclusion

L-Alanine-d4 is a chemically stable compound when stored under the recommended
conditions. In its solid form, it should be stored at room temperature, protected from light and
moisture. Solutions of L-Alanine-d4 are less stable and should be prepared fresh or stored at
low temperatures for short periods. While generally stable, L-Alanine-d4 can undergo
degradation under harsh conditions such as high temperatures, extreme pH, and in the
presence of strong oxidizing agents or photosensitizers. For critical applications, it is advisable
to perform stability studies to ensure the integrity of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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